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Compound of Interest

Compound Name: BODIPY-FL

Cat. No.: B1667355

An in-depth exploration of the chemical structure, properties, and applications of the
fluorescent dye BODIPY-FL, tailored for researchers, scientists, and professionals in drug
development.

BODIPY-FL (4,4-difluoro-5,7-dimethyl-4-bora-3a,4a-diaza-s-indacene-3-propionic acid) is a
versatile and widely utilized green fluorescent dye. Its unique photophysical properties,
including high fluorescence quantum yield, sharp emission spectra, and relative insensitivity to
environmental polarity and pH, make it an invaluable tool in a multitude of biological and
chemical research applications. This guide provides a detailed overview of BODIPY-FL, its
chemical characteristics, and practical protocols for its use in various experimental settings.

Core Chemical Structure and Properties

The fundamental structure of BODIPY-FL is based on the boron-dipyrromethene (BODIPY)
core. This core consists of a dipyrromethene ligand complexed with a boron difluoride moiety,
which imparts the molecule with its characteristic fluorescence. The structure of BODIPY-FL
includes a propionic acid linker, allowing for its conjugation to various biomolecules.

The chemical and spectroscopic properties of BODIPY-FL are summarized in the table below,
providing a quick reference for experimental design.
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Property Value References
Molecular Formula C14H15BF2N202 [1]

Molecular Weight 292.09 g/mol [2]
Appearance Orange to red solid [3]

Excitation Maximum (Aex) ~502-505 nm [4115]
Emission Maximum (Aem) ~510-513 nm [4][5]

Molar Extinction Coefficient (g)

>80,000 cm—tM—1

[6]

Fluorescence Quantum Yield

(®)

~0.9-0.97

[7](8]

Fluorescence Lifetime (1)

~5.7 nanoseconds (in
Methanol)

[9]

Key Advantages of BODIPY-FL

BODIPY-FL offers several distinct advantages over traditional fluorescent dyes like fluorescein:

High and Environment-Independent Quantum Yield: BODIPY-FL maintains a high

fluorescence quantum yield across a range of solvent polarities.[10]

o Narrow Emission Bandwidth: This results in brighter, more distinct fluorescent signals and

reduces spectral overlap in multicolor imaging experiments.[6]

e pH Insensitivity: Its fluorescence is largely unaffected by changes in pH, providing stable

signals in various cellular compartments and experimental buffers.[8]

e Photostability: BODIPY-FL is more resistant to photobleaching compared to many other

fluorophores, making it suitable for long-term imaging studies.[2]

» Hydrophobicity: Its hydrophobic nature makes it particularly well-suited for labeling lipids and

membranes.[11]

Applications and Experimental Protocols
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BODIPY-FL is a versatile tool with a broad range of applications in biological research. Below
are detailed protocols for some of its most common uses.

Labeling of Proteins and Antibodies

BODIPY-FL can be covalently attached to primary amines on proteins and antibodies using its
succinimidyl ester (SSE) or N-hydroxysuccinimide (NHS) ester derivatives.[4][12]

Experimental Protocol: Protein Labeling with BODIPY-FL SSE

e Protein Preparation: Prepare a solution of the protein to be labeled (e.g., 2 mg/mL) in a
suitable buffer such as 0.1 M sodium bicarbonate, pH 8.3. Avoid buffers containing primary
amines (e.g., Tris).[13]

e Dye Preparation: Dissolve BODIPY-FL SSE in high-quality anhydrous dimethylformamide
(DMF) or dimethyl sulfoxide (DMSO) to create a stock solution (e.g., 10 mg/mL).

o Labeling Reaction: Add a molar excess of the reactive dye to the protein solution. A common
starting point is a 10-fold molar excess. Incubate the reaction mixture for 1 hour at room
temperature or for 4 hours on ice.[4]

 Purification: Remove the unreacted dye from the labeled protein using dialysis against a
suitable buffer (e.g., PBS, pH 7.4) or a desalting column.[4]

o Characterization: Determine the degree of labeling by measuring the absorbance of the
conjugate at 280 nm (for the protein) and ~504 nm (for BODIPY-FL).

Preparation

Dissolve BODIPY-FL SSE . o ps . .
|ssoi\r1eDMOS g & Labeling Purification & Analysis
l Add Dye to Protein . Incubate Purify Conjugate . Characterize
[ (Molar Excess) ™| @h at RT or 4h on ice) (Dialysis or Desalting) ™| (Spectrophotometry)

Prepare Protein
in Amine-Free Buffer
(pH 8.3)
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Click to download full resolution via product page

BODIPY-FL Protein Labeling Workflow

Oligonucleotide Labeling

Amine-modified oligonucleotides can be labeled with BODIPY-FL NHS ester. This is a common
method for generating fluorescent probes for applications such as DNA sequencing and
hybridization assays.[7][14]

Experimental Protocol: Oligonucleotide Labeling

Oligonucleotide Preparation: Resuspend the amine-modified oligonucleotide in an amine-
free buffer (e.g., 0.1 M sodium tetraborate, pH 8.5).[10]

o Dye Preparation: Prepare a stock solution of BODIPY-FL NHS ester in anhydrous DMSO.

o Labeling Reaction: Add the reactive dye to the oligonucleotide solution and incubate for 2-4
hours at room temperature, protected from light.

« Purification: Purify the labeled oligonucleotide from the unreacted dye using methods such
as ethanol precipitation, gel electrophoresis, or HPLC. Dual HPLC purification is often
recommended for high-purity probes.[7]
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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